
cariporide compared to other NHE inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cariporide

CAS No.: 159138-80-4

Cat. No.: S522729

Get Quote

Cariporide vs. Other NHE Inhibitors

Inhibitor Name Primary Target Key Characteristics & Experimental Findings Clinical Status

| Cariporide | NHE-1 | • Powerful & selective NHE1 inhibitor [1]. • Cardiology: Shown to reduce infarct

size in experimental models; improved survival (70%) vs. controls in rat cardiac arrest model [2]. In large

clinical trial (GUARDIAN), did not demonstrate overall efficacy for primary endpoint [3] [4]. • Oncology:

In lab studies, reduces cancer cell proliferation, invasion, and metastasis; induces selective apoptosis in

cancer cells by lowering pHi [1] [4]. | Investigational; clinical development halted in cardiology [4]. | |

Amiloride | NHE-1 | • Early NHE-1 inhibitor, less potent than newer agents [4]. • Neurology: In mouse

global cerebral ischemia model, reduced hippocampal zinc accumulation (approx. 44%) and neuronal death

(up to 84% in CA1 region) [5]. • Used as a potassium-sparing diuretic. | Approved for clinical use as a

diuretic. | | Eniporide | NHE-1 | • Another benzoyl-guanidine derivative NHE-1 inhibitor [4]. • Cardiology:

Like cariporide, evaluated for cardioprotection; clinical trials (e.g., ESCAMI) did not show benefits for

reducing infarct size [4]. | Investigational; no clinical approval. | | AVE4454B | NHE-1 | • Novel NHE-1

inhibitor; in rat VF model, preserved left ventricular distensibility and ameliorated post-resuscitation

myocardial dysfunction, but survival benefit less pronounced than cariporide [2]. | Investigational;

development appears halted. | | Compound 9t | NHE-1 | • Reported to be 500-fold more potent against

NHE1 than cariporide and highly selective [4]. Orally bioavailable with improved safety profile in

preclinical models [4]. | Investigational; not yet tested in clinical trials for cancer. | | Tenapanor | NHE-3 | •
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Targets NHE3 transporter in the gut [6]. • Clinical Use: Approved for treating irritable bowel syndrome with

constipation (IBS-C); works by inhibiting sodium absorption, increasing water in stool [6]. | Approved for

clinical use (IBS-C). |

Detailed Experimental Protocols

To help you interpret the data in the table, here are the methodologies from key experiments cited.

Cardioprotection Model (GUARDIAN Trial) [3]

Objective: To evaluate the efficacy of cariporide in preventing all-cause mortality and myocardial

infarction (MI) in high-risk patients.
Population: 11,590 patients with Unstable Angina/Non-ST-Segment Elevation Myocardial Infarction

(UA/NSTEMI), or those undergoing high-risk Percutaneous Coronary Intervention (PCI) or Coronary
Artery Bypass Graft (CABG).

Design: Multicenter, double-blind, randomized, placebo-controlled trial (Phase 2/3).
Intervention: Patients randomized to receive placebo or cariporide (20 mg, 80 mg, or 120 mg) via

intravenous infusion three times daily.
Primary Endpoint: Incidence of all-cause mortality or proven MI at 36 days after randomization.

Outcome: The trial did not find a significant reduction in the primary endpoint across the entire
population, though a pre-defined subgroup of CABG patients showed a benefit.

Oncology Model (In Vitro Anticancer Effects) [1] [4]

Objective: To assess the effect of cariporide on cancer cell proliferation, invasion, and survival.
Cell Lines: Various human cancer cell lines (e.g., cholangiocarcinoma, leukemia, melanoma,

pancreatic adenocarcinoma).
Intervention: Cells treated with cariporide at varying concentrations.

Key Measurements:
Intracellular pH (pHi): Measured using pH-sensitive fluorescent dyes (e.g., BCECF-AM).

Proliferation & Apoptosis: Assessed via cell viability assays (e.g., MTT), flow cytometry for
apoptosis markers, and morphological analysis.

Invasion & Migration: Evaluated using Boyden chamber or wound-healing assays.
Outcome: Cariporide treatment consistently led to intracellular acidification, inhibition of glycolysis,

suppression of cell proliferation, induction of apoptosis, and reduced invasive capacity.
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Neuroprotection Model (Global Cerebral Ischemia) [5]

Objective: To investigate the neuroprotective effect of amiloride in a mouse model of global cerebral
ischemia.

Animal Model: Adult mice subjected to 30 minutes of Global Cerebral Ischemia (GCI) by bilateral
common carotid artery occlusion.

Intervention: Amiloride (10 mg/kg) or vehicle administered intraperitoneally immediately after
reperfusion.

Key Measurements:
Neuronal Death: Quantified 24 hours post-insult using Fluoro-Jade B (FJB) staining, a marker

for degenerating neurons.
Zinc Accumulation: Assessed 24 hours post-insult using TSQ fluorescence staining.

Outcome: Amiloride treatment significantly reduced the number of FJB-positive neurons and
decreased zinc accumulation in the hippocampal CA1 region.

Visualizing Key Mechanisms

The following diagram illustrates the core mechanism of NHE-1 inhibition, which is central to the effects of

cariporide and similar drugs in both cardiac and cancer contexts.
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Core Pathway of NHE-1 Inhibition

This diagram shows how inhibitors like cariporide block a critical death pathway. In the heart, this prevents

calcium overload and cell death following ischemia [3] [2]. In cancer cells, which rely on an alkaline internal

environment, NHE-1 inhibition causes intracellular acidification, disrupting their metabolism and triggering

cell death [1] [4].

Key Insights for Researchers
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Therapeutic Context is Crucial: The promise of NHE-1 inhibitors like cariporide is highly context-

dependent. While clinical results in cardiology were disappointing, their potential in oncology, based
on robust preclinical data, remains largely unexplored in clinical trials [1] [4].

Beyond Cardioprotection: The mechanism of NHE-1 offers a unifying thermodynamic explanation
for several cancer hallmarks, including the Warburg effect, metastasis, and drug resistance. Targeting

this pathway could represent a selective strategy against a wide range of cancers [1].
Next-Generation Inhibitors: Compounds like "Compound 9t" demonstrate that significantly more

potent and selective NHE-1 inhibitors can be developed. The existence of such compounds, which
have not yet been tested in oncology, highlights a potential avenue for future drug development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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